Cas no 28036-89-7 (1,3,4-Thiadiazole, 2-(3-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-(3-nitrophenyl)-
• CAS No: 28036-89-7
• MF: C₈H₅N₃O₂S
• MW: 207.209199666977
• CID: 1433644
• Update Time: 2024-08-15

1,3,4-Thiadiazole, 2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(3-nitrophenyl)-
• 2-(3-nitro-phenyl)-[1,3,4]thiadiazole

• Inchi： 1S/C8H5N3O2S/c12-11(13)7-3-1-2-6(4-7)8-10-9-5-14-8/h1-5H
• InChI Key： HWEAWNWQBOTNIE-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 207.01035

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 372.3±44.0 °C(Predicted)
• PSA: 68.92
• pka: -1.67±0.10(Predicted)